![molecular formula C9H9ClN2O2 B1473927 Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate hydrochloride CAS No. 1810070-11-1](/img/structure/B1473927.png)
Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate hydrochloride
Overview
Description
“Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate hydrochloride” is a chemical compound with the molecular formula C9H9ClN2O2 . It is a derivative of 1H-pyrrolo[2,3-b]pyridine .
Molecular Structure Analysis
The molecular structure of “Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate” can be represented by the SMILES stringCOC(=O)c1ccnc2[nH]ccc12
. This indicates that the molecule contains a pyrrolopyridine core with a methyl ester group attached . Physical And Chemical Properties Analysis
“Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate” is a solid compound . The molecular weight of the non-hydrochloride form is 176.17 , while the hydrochloride form has a molecular weight of 212.633 .Scientific Research Applications
Fibroblast Growth Factor Receptor Inhibitors
Methyl 1H-pyrrolo[2,3-b]pyridine derivatives have been found to have potent activities against FGFR1, 2, and 3 . These receptors play an essential role in various types of tumors, and targeting them represents an attractive strategy for cancer therapy .
Breast Cancer Treatment
In vitro studies have shown that these compounds can inhibit breast cancer cell proliferation and induce apoptosis . They also significantly inhibit the migration and invasion of these cells .
MPS1 Inhibitors
Methyl 1H-pyrrolo[2,3-b]pyridine derivatives have been used in the design and optimization of potent and selective MPS1 inhibitors . These inhibitors have shown potential in cancer therapeutics .
JAK3 Inhibitors
1H-pyrrolo[2,3-b]pyridine derivatives have been evaluated for their JAK3 inhibitory activity . JAK3 is a key player in the immune response, and its inhibitors can serve as novel immunomodulators .
Drug Discovery
Due to their unique chemical structure and biological activity, these compounds are used in the discovery and development of new drugs . They serve as a valuable tool for researchers in the field of medicinal chemistry .
Cancer Therapeutics
The abnormal activation of the FGFR signaling pathway is associated with the progression and development of several cancers . Therefore, compounds like Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate hydrochloride that can inhibit this pathway have significant potential in cancer therapeutics .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2.ClH/c1-13-9(12)7-3-5-11-8-6(7)2-4-10-8;/h2-5H,1H3,(H,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBKNDTIDELIABQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=CNC2=NC=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1H-pyrrolo[2,3-b]pyridine-4-carboxylate hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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